Cas no 634-85-5 (2,5-Cyclohexadiene-1,4-dione,2,3,5-trichloro-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,3,5-trichloro-
• CAS No: 634-85-5
• MF: C₆HCl₃O₂
• MW: 211.429939031601
• CID: 513141
• PubChem ID: 69453
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,3,5-trichloro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,3,5-trichloro-
• 2,3,5-TRICHLORO-1,4-BENZOQUINONE
• 2,3,5-trichlorocyclohexa-2,5-diene-1,4-dione
• 2,3,4,6-TETRA-O-ACETYL-B-D-GALACTOPYRANOSYL PEG3-AZIDE
• 2,3,5-trichloro-1,4-benziquinone
• 2,3,5-trichloro-2,5-cyclocyclohexadiene-1,4-dione
• 2,3,5-trichloro-p-benzoquinone
• 2,3,6-trichloro p-benzoquinone
• 2,3,6-trichloro-1,4-benzoquinone
• 2,5-Trichloro-p-benzoquinone
• TC-P-Bzq
• trichloro-1,4-benzoquinone
• Trichloro-4-benzoquinone
• Trichloro-para-benzoquinone
• Trichloro-p-benzoquinone

• Inchi： 1S/C6HCl3O2/c7-2-1-3(10)4(8)5(9)6(2)11/h1H
• InChI Key： KSFNQTZBTVALRV-UHFFFAOYSA-N
• SMILES： ClC1C(C(=CC(C=1Cl)=O)Cl)=O

Computed Properties

• Exact Mass: 209.90400
• Monoisotopic Mass: 209.904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.7291 (rough estimate)
• Boiling Point: 303.59°C (rough estimate)
• Flash Point: 105°C
• Refractive Index: 1.4501 (estimate)
• PSA: 34.14000
• LogP: 1.95010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones